Cas no 249728-64-1 (2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester)

• Product Name: 2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester
• CAS No: 249728-64-1
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 2085926
• Update Time: 2023-11-22

2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester
• (1,3-Dimethylbutyl)malonic acid diethyl ester
• Diethyl 2-(4-methylpentan-2-yl)propanedioate

• Inchi： 1S/C13H24O4/c1-6-16-12(14)11(13(15)17-7-2)10(5)8-9(3)4/h9-11H,6-8H2,1-5H3
• InChI Key： RXNSNYVGDCGOCC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C)CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 230
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters